Cas no 2897-42-9 (2-Chloropyridin-4-amine Hydrochloride)

• Product Name: 2-Chloropyridin-4-amine Hydrochloride
• CAS No: 2897-42-9
• MF: C₅H₆Cl₂N₂
• MW: 165.020538806915
• MDL: MFCD04114146
• CID: 252366
• PubChem ID: 44630740
• Update Time: 2025-05-27

2-Chloropyridin-4-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine,2-chloro-, hydrochloride (1:1)
• 2-CHLORO-4-AMINOPYRIDINE
• 2-chloropyridin-4-amine
• 4-AMINO-2-CHLOROPYRIDINE
• 4-Pyridinamine, 2-chloro-, monohydrochloride
• 2-CHLORO-4-AMINOPYRIDINE HCL
• 2-CHLORO-4-PYRIDINAMINE MONO
• 2-CHLORO-4-PYRIDINAMINEMONOHYDROCHLORIDE
• 2-CHLORO-PYRIDIN-4-YLAMINE
• 2-CHLORO-PYRIDIN-4-YL-AMINE HCL
• 4-AMino-2-chloropyridine HCl
• 4-Amino-2-chloropyridine hydrochloride
• 2-Chloro-pyridin-4-ylamine hydrochloride
• 2-Chloro-pyridin-4-yl-amine hydrochloride
• 2-CHLOROPYRIDIN-4-AMINEHYDROCHLORIDE
• F81411
• J-514326
• FT-0651269
• AKOS005145617
• AS-67209
• 2-chloropyridin-4-amine;hydrochloride
• 4-AMino-2-chloropyridine HCl;
• A876569
• 4-Pyridinamine, 2-chloro-, hydrochloride (1:1)
• DTXSID10660013
• CS-0320544
• 2-CHLOROPYRIDIN-4-AMINE HYDROCHLORIDE
• 2897-42-9
• 2-Chloropyridin-4-amine--hydrogen chloride (1/1)
• DB-028685
• 2-Chloropyridin-4-amine Hydrochloride

• MDL： MFCD04114146
• Inchi： 1S/C5H5ClN2.ClH/c6-5-3-4(7)1-2-8-5;/h1-3H,(H2,7,8);1H
• InChI Key： ZZCPJLPRYOQGNO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)N.Cl

Computed Properties

• Exact Mass: 163.99100
• Monoisotopic Mass: 163.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 90-94 °C(lit.)
• Boiling Point: 322.1 °C at 760 mmHg
• Flash Point: 322.1 °C at 760 mmHg
• PSA: 38.91000
• LogP: 2.70040
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Chloropyridin-4-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives